Journal Name:Fibers and Polymers
Journal ISSN:1229-9197
IF:2.347
Journal Website:http://www.springerlink.com/content/1229-9197/12/6/
Year of Origin:0
Publisher:KOREAN FIBER SOCIETY
Number of Articles Per Year:300
Publishing Cycle:Bimonthly
OA or Not:Not
Direct and efficient conversion of antibiotic wastewater into electricity by redox flow fuel cell based on photothermal synergistic effect
Fibers and Polymers ( IF 2.347 ) Pub Date: 2023-07-24 , DOI: 10.1016/j.apenergy.2023.121568
Antibiotic wastewater has caused serious environmental pollution and is hard to utilize. Thus, it is urgent to develop a green and efficient technology for treating antibiotic wastewater and effective utilization. The reported fuel cell technologies can degrade antibiotics and generate electricity simultaneously, but their cell performance is very bad and difficult application. Herein, we reported a new environment-friendly and low-cost redox flow fuel cell (RFFC) based on the photothermal synergistic effect to convert antibiotic wastewater into electricity directly and efficiently at low temperature. The developed RFFC can output the maximum power density of 98.2 mW cm−2 which is 545 times of the reported microbial fuel cells and 270 times of the reported photocatalytic fuel cells. And the photothermal degradation method is better than the thermal degradation and photo degradation. Furthermore, it can discharge stably >2.5 h at high current density of 2 A cm−2 and successfully power a small electrical fan (1.5 V). The reaction mechanism is studied by the density functional theory (DFT) calculation, and the results show that FeCl3 molecules as photocatalyst and electron carriers of the RFFC can complex with antibiotics to greatly reduce the energy gap between HOMO and LUMO of antibiotics, which make the antibiotic molecules easy to be excited to unstable excited state by visible and UV light (λ < 733 nm) and greatly beneficial for their photothermal degradation. Besides, when using cefuroxime sodium wastewater as the model wastewater, HS-GC–MS results show that cefuroxime sodium can be completely degraded into non-toxic micro molecules after generating electricity. This work shows promising potential application for high-value utilization of antibiotic wastewater and generating clean electricity.
Detail
Information theory-based dynamic feature capture and global multi-objective optimization approach for organic Rankine cycle (ORC) considering road environment
Fibers and Polymers ( IF 2.347 ) Pub Date: 2023-07-17 , DOI: 10.1016/j.apenergy.2023.121569
Efficient capture and global optimization of organic Rankine cycle (ORC) operating features in road environment is the key to obtain actual waste heat recovery potential. The complexity of time-varying characteristics intensifies the nonlinear coupling relationship between ORC performance and parameters. This paper first designs and builds an ORC experimental system for recovering waste heat from internal combustion engine (ICE). The experimental system includes ICE and its measurement subsystem, ORC subsystem, expander lubrication subsystem, cooling subsystem, and ORC measurement subsystem. R245fa is used as working fluid; The expander adopts a specially designed single screw expander. The performance of ORC waste heat recovery is tested by adjusting the operating conditions of the ICE, expander, pump, and valve opening. The temperature range of waste heat is 627–686 K. Subsequently, a dynamic feature capture and global multi-objective optimization approach for ORC is proposed. The results show that the precision of dynamic feature capture can be improved at least 41.78% with the introduction of information theory in complex environment. Frequent fluctuation of vehicle speed is not conducive to the improvement of evaporator inlet temperature at working fluid side. As the speed of the vehicle is greatly reduced, the evaporator inlet temperature drops sharply. The frequent fluctuation of speed will intensify the nonlinear correlation between operating parameters and system performance and make the system performance more dependent on the coupling correlation between operating parameters. The approach proposed in this paper can provide a new idea for efficient capture of dynamic characteristics and global multi-objective optimization of ORC in road environment.
Detail
Deep learning framework for day-ahead optimal charging scheduling of electric vehicles in parking lot
Fibers and Polymers ( IF 2.347 ) Pub Date: 2023-07-26 , DOI: 10.1016/j.apenergy.2023.121614
The increase of electric vehicles (EVs) in the power system, in addition to environmental benefits, also has economic advantages. Charging parking lots can perform better economically through aggregators the benefits of participating in energy markets and developing different charging programs. The main challenge for participating in the electricity market for parking lots is the uncertainties in the behavior of EV owners and the day-ahead market (DAM) price. Therefore, this paper proposes a deep learning-based framework for day-ahead optimal charging scheduling, which is in three stages. In the first stage, the parameters of charging sessions are modeled using the proposed Copula generative adversarial network (CopulaGAN). In the second stage, the DAM price is forecasted using the time series multi-input nonlinear autoregressive neural network for 24 h ahead. In addition, in the proposed framework, the balancing energy market (BEM) is used to keep the charging power balance on the implementation day of the optimal charging program. In the third stage, optimal day-ahead EV scheduling is performed. The simulation is carried out using Grey Wolf Optimization (GWO) based on the Caltech charging sessions dataset and the Germany energy market dataset. The simulation results show that using the proposed deep learning framework reduces the charging cost for the parking lots compared to the fixed price approaches, the use of the BEM, the time of use (TOU) program, and using normal distribution modeling about 19.94 €, 159.97 €, 14.27 €, and 114.03 € respectively.
Detail
Optimal expansion for a clean power sector transition in Mexico based on predicted electricity demand using deep learning scheme
Fibers and Polymers ( IF 2.347 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.apenergy.2023.121597
This study presents a mathematical programming approach for the strategic planning of electrical energy production. The proposed approach seeks the optimal selection of conventional and clean technologies and their production capacity in a given period. In addition, it aims to assess the amount of emissions generated and water consumption, without neglecting economic aspects. The planning considered in this study extends from 2020 to 2040, where the approach considers the implementation of deep learning models to forecast the future electricity demand of each year through historical data; thus obtaining a more precise energy configuration. Fossil fuels and biofuels are used as primary energy in the operation of different technologies. Therefore, both economic and environmental objectives are considered. The economic objective function determines the minimum total discounted cost, which encompasses energy production, operation, maintenance, primary energy, and investment costs. While the environmental objective focuses on reducing water consumption and emissions. Through Pareto curves, using the ɛ-constraint method, the proposed model determines the trade-offs between the total discounted cost and the CO2eq emissions generated. The Mexican electrical system is presented as a specific case study with real production data and available resources. The results show that it is possible to reduce the total discounted cost by up to 11.02%, while in environmental aspects, up to 28.27% in emissions and up to 20.23% in water consumption, achieving that the power produced by renewable energies increases progressively until reaching 70% of the energy demand in 2040, where the system is committed to implementing clean technologies and replaces a percentage of fossil fuels with biofuels in conventional technologies. The results highlight that by increasing the investment cost with clean technologies, the system is balanced with a lower total future cost in the planning presented, thus reducing the environmental burden, and determining trade-offs between cost and environmental aspects.
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Optimizing design and dispatch of a resilient renewable energy microgrid for a South African hospital
Fibers and Polymers ( IF 2.347 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.apenergy.2023.121438
Lack of access to reliable energy is a major concern for countries in sub-Saharan Africa. The national grids are unable to consistently satisfy demand. Therefore, users turn to distributed generation systems in the form of back-up generators. However, such systems are usually designed based on a rule of thumb. We employ a mixed-integer linear programming model that considers several options such as renewable energy, combined heat and power, and storage technologies, in addition to those on-site, to provide optimal design and dispatch decisions that minimize total cost. We apply this model to a case study for a hospital in South Africa, considering its need for reliable electricity in light of multiple outages that might occur over the course of a year, as well as its high heating and cooling loads. Our results show that optimal design and dispatch decisions for the distributed generation system address reliability challenges, regardless of the time at which they occur. And, these solutions yield millions of dollars in savings, suggesting that technologies such as the absorption chiller may be overlooked in typical designs; its integration can reduce demand charges even in the absence of combined heat and power. We show that total cost is most sensitive to changes in site electrical demand, followed by capital cost, fuel cost, photovoltaic production, and monthly demand charges; changes in fuel cost primarily affect system sizes of combined heat and power and the absorption chiller, while photovoltaic system size is more sensitive to the changes in capital and fuel costs, photovoltaic resource availability, and hourly electrical demand. Finally, an outage simulator demonstrates the ability of our optimized system to sustain with no interruptions in power five-hour outages with probability 1.0 and ten-hour outages with probability 0.65, significant improvements over 0.5 and 0.0, respectively, under a business-as-usual case.
Detail
Multi-stage collaborative resilient enhancement strategy for coupling faults in distribution cyber physical systems
Fibers and Polymers ( IF 2.347 ) Pub Date: 2023-07-15 , DOI: 10.1016/j.apenergy.2023.121560
Due to the strong interdependence of cyber systems and physical systems, cyber-physical systems (CPS) often face serious coupling faults in case of extreme natural disasters. To improve the ability of the distribution CPS to withstand extreme events and rapidly resume normal operation, it is critical to consider effective recovery processes and formulate the collaborative resilience enhancement strategy of CPS. In this paper, a sequential multi-stage collaborative recovery strategy from CPS faults caused by natural disasters is proposed, considering the interdependence of the cyber system and physical system at the layers of facilities, topologies and functions, and the coupling relationship of power grid integration in the recovery process. In the implementation of this strategy, on the cyber side, based on the demand of power grid integration recovery, the communication optical fiber aims to be repaired as quickly as possible to control the power grid Remote Controlled Switches (RCS). On the physical side, the power grid is restored with the objective to reduce loss of load, considering the whole process of degradation, response and recovery during fault handling in coordination. Resilience metrics based on the proposed method are introduced to evaluate the resilience level, as the absorption rate, adaptation rate and energy supply rate. IEEE-33 system is used as an example to show that compared with the traditional recovery strategy that considers only the power grid, the proposed strategy can significantly improve the system's ability to face disasters at the early stage, maintain power supply after the disaster, and speed up the overall load recovery.
Detail
Comprehensive parametric study of fixed-bed co-gasification process through Multiple Thermally Thick Particle (MTTP) model
Fibers and Polymers ( IF 2.347 ) Pub Date: 2023-07-15 , DOI: 10.1016/j.apenergy.2023.121525
Co-gasification technology provides a promising solution for the energetic valorization of various biomass feedstocks, especially those not directly applicable for gasification owing to their low-calorific values or high ash content, but the complexity of co-gasification technology has put forward challenges to model formulation when using numerical methods to evaluate the performance of the gasifier. In the present work, the Multiple Thermally Thick Particle (MTTP) model is developed and validated for fixed-bed co-gasification process. The sub-phase treatment that extends the conventional Eulerian-Eulerian framework allows calculating the inhomogeneity in the solid phase, and the intra- and inter-particle heat and mass transfer sub-models enable quantitative evaluation of the conversion of different solid fuels with nonnegligible intraparticle gradients. Parametric analyses of moisture content and particle size were performed to evaluate how the degree of difference between each fuel would influence the reaction processes, gasification performances and steady-state operating conditions. Upon changing the moisture content of the fuel mixtures (biomass and MSW) from both 9.0 wt% to 9.0 wt% for MSW and 27.0 wt% for biomass, the maximum temperature difference between the solid particle surfaces of different fuels was nearly 150 K, and the regions of different conversion processes became highly overlapped. When increasing the moisture content of biomass from 9.0 wt% to 27.0 wt% under 1:1 mixing ratio, the cold gas efficiency, volume fraction of H2 and higher heating value of syngas increased from 65.26%, 12.03%, and 6.29 MJ/Nm3 to 68.39%, 15.62%, and 6.44 MJ/Nm3, respectively. Therefore, the quality and efficiency can be improved when increasing the moisture content in a certain range although the overall capacity of the gasifier will decrease. The intraparticle temperature profiles calculated by the MTTP model also revealed that decreasing the particle size from centimeter- to millimeter-level will significantly reduce the temperature difference between the surface and center of the fuel particles, thus accelerating the in-bed reaction rates and increasing the overall capacity of the gasifier. The MTTP model is flexible for various working conditions and solid fuel mixtures, which is a versatile and convenient tool to optimize the complicated co-gasification process.
Detail
Personalized retail pricing design for smart metering consumers in electricity market
Fibers and Polymers ( IF 2.347 ) Pub Date: 2023-07-16 , DOI: 10.1016/j.apenergy.2023.121545
In the current deregulated electricity market, flexible consumers are more active in participating in market activities via the representation of electricity retailers. However, without an effective communication infrastructure, the connection between retailers and the consumers they serve is incomplete. Nowadays, smart meters are being rolled out worldwide to enhance the connection and data exchanges between retailers and consumers. Specifically, smart meters enable retailers to provide customers with detailed information about retail tariffs and their energy usage at different times of the day, which in turn enables customers to manage their energy use more proactively. This paper drops this assumption and makes use of data acquired from smart meters to design a personalized retail pricing scheme for different types of consumers. To formulate this problem, a bi-level optimization model is proposed, with the upper-level problem representing the pricing decision made by the retailer and two lower-level problems representing the demand response of consumers and the wholesale market clearing process, respectively. Afterward, we convert this bi-level optimization model into a single-level mathematical program with equilibrium constraints by using its Karush Kuhn Tucker optimality conditions and complementary conditions. The scope of the examined case studies is fourfold. First, consumers are classified based on their daily load profiles using the advanced clustering method. Second, the physical benefit of fully exploring the consumer’s demand flexibility as well as the economic benefits of increasing retailers’ profitability and reducing consumers’ energy bills are evaluated with respect to the traditional uniform retail pricing scheme. Third, the impacts of consumers’ demand flexibility on electricity market outcomes and business cases are investigated. Finally, the proposed personalized retail pricing scheme is verified to relieve the strategic retailer’s market power reduction caused by the flexibility of demand, which is beneficial to the retailer’s profitability.
Detail
State-of-charge estimation for onboard LiFePO4 batteries with adaptive state update in specific open-circuit-voltage ranges
Fibers and Polymers ( IF 2.347 ) Pub Date: 2023-07-26 , DOI: 10.1016/j.apenergy.2023.121581
Accurate estimation of the state-of-charge (SOC) is crucial for efficient and safe battery applications. However, existing SOC estimation methods fail to provide accurate SOC estimation for LiFePO4 batteries that have a flat voltage-SOC relationship. The analysis of the voltage-SOC characteristics shows that the failure of the present model-based methods can be ascribed to their inability to simultaneously accommodate the differences in voltage characteristics between different open-circuit-voltage (OCV) ranges. To overcome this limitation, an adaptive recursive square root algorithm is used to online identify OCV and other battery model parameters. Then, the parameters of the extended Kalman filter are adaptively updated in different OCV ranges, which are distinguished based on the identified OCV. Additional filtering methods are employed to enhance the stability of the estimation. Large-scale experiments are conducted at different temperatures with various driving profiles for method validation. While conventional methods fail to converge, the proposed method ensures both high accuracy and stability, with a maximum absolute error of <2%. The viability of the proposed method is further verified using data collected from real battery systems. Our work lays a foundation for the reliable management of LiFePO4 batteries in electric vehicles.
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Market power modeling and restraint of aggregated prosumers in peer-to-peer energy trading: A game-theoretic approach
Fibers and Polymers ( IF 2.347 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.apenergy.2023.121550
The aggregator can be introduced to the community microgrid to facilitate small-scale prosumers participating in peer-to-peer (P2P) energy trading. However, when the aggregator performs price anticipation for profit with its market power, market trading fairness and efficiency of the P2P market may be harmed. To analyze the formation and negative effect of market power, this paper proposes a market power modeling and restraint method of aggregated prosumers with a game-theoretic approach. First, a framework for the P2P energy trading market with the aggregator is established, and the price impact factor is defined and introduced to characterize the impact of the aggregator's trading behavior on the market price. Then, the competition between the aggregator and individual prosumers is modeled as a non-cooperative game, and the impacts of market power on price formation, trading profit, and overall benefit are analyzed, respectively. Finally, the tentative offers penalty is introduced in the market to restrain the market power of the aggregator. Numerical results show that the aggregator can take advantage of its market power to manipulate the market price for profit when the value of the price impact factor is well perceived, which may harm the fair distribution of welfare among prosumers and the overall benefit of the microgrid. Meanwhile, the results also prove that the involvement of the tentative offers penalty can restrict the market power perception ability of the aggregator and further restrain the impact of market power on the benefit of the market.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 MATERIALS SCIENCE, TEXTILES 材料科学:纺织2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
17.00 34 Science Citation Index Expanded Not
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